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Abstract
This technical guide provides a comprehensive overview of the preclinical toxicology of

levamlodipine maleate, the pharmacologically active (S)-enantiomer of amlodipine.

Levamlodipine is a long-acting dihydropyridine calcium channel blocker used in the

management of hypertension. This document synthesizes available non-clinical safety data,

focusing on acute, repeated-dose, genetic, and developmental toxicity, as well as safety

pharmacology. The information presented is intended to support researchers and drug

development professionals in understanding the preclinical safety profile of levamlodipine
maleate. It is important to note that for regulatory approval, there has been a significant

reliance on the extensive toxicological data available for the racemic mixture, amlodipine.

Introduction
Levamlodipine, the levorotatory isomer of amlodipine, is responsible for the therapeutic

antihypertensive effects of the racemic mixture. By isolating the active enantiomer,

levamlodipine aims to provide similar efficacy at a lower dose, potentially reducing the adverse
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effects associated with the (R)-enantiomer. The preclinical safety evaluation of levamlodipine
maleate is crucial for characterizing its toxicological profile and establishing a safe therapeutic

window. This guide details the key preclinical toxicology studies, including their methodologies

and findings.

Acute Toxicity
Acute toxicity studies are designed to determine the potential adverse effects of a substance

after a single, high-dose administration. While specific LD50 values for levamlodipine maleate
are not readily available in the public domain, data from the racemic mixture (amlodipine)

provide an indication of its acute toxicity profile.

Data Presentation: Acute Toxicity of Racemic Amlodipine

Species
Route of
Administration

LD50 (mg/kg) Key Findings

Mouse Oral 40 Caused deaths[1]

Rat Oral 100 Caused deaths[1]

Dog Oral >4

Marked peripheral

vasodilation and

hypotension at doses

of 4 mg/kg and

higher[1]

Experimental Protocols: Acute Oral Toxicity (General Protocol)

A typical acute oral toxicity study is conducted in accordance with OECD Guideline 423.

Test Animals: Healthy, young adult rodents (e.g., Sprague-Dawley rats or CD-1 mice),

nulliparous and non-pregnant females.

Housing and Acclimatization: Animals are housed in controlled environmental conditions with

a 12-hour light/dark cycle and are acclimatized for at least 5 days before dosing.

Fasting: Animals are fasted overnight prior to administration of the test substance.
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Dose Administration: The test substance is administered as a single oral dose via gavage.

The volume administered is typically based on the animal's body weight.

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes

in body weight for a period of 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Repeated-Dose Toxicity
Repeated-dose toxicity studies are essential for evaluating the adverse effects of a substance

following prolonged administration. A 6-week oral toxicity study in beagle dogs was a key study

conducted for levamlodipine maleate.

Data Presentation: 6-Week Oral Repeated-Dose Toxicity in Beagle Dogs

Dose Group
(mg/kg/day)

Species Duration Key Findings NOAEL

0.75 and 1.5 Beagle Dog 6 weeks

Gastrointestinal

reactions

including soft

stools, loose

stools,

decreased

appetite, and

emesis were

observed in all

dose groups.[2]

Not explicitly

stated in the

available

documents.

Experimental Protocols: 6-Week Oral Repeated-Dose Toxicity in Beagle Dogs

Test System: Purpose-bred beagle dogs.

Administration: The test article was administered orally once daily.
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Dose Groups: Included a control group and multiple dose levels of levamlodipine maleate
(e.g., 0.75 mg/kg and 1.5 mg/kg) and amlodipine besylate for comparison.[2]

Duration: 6 weeks of daily administration, followed by a 28-day recovery period.[2]

Observations: Daily clinical observations for signs of toxicity, mortality, and morbidity. Body

weight and food consumption were monitored weekly.

Clinical Pathology: Hematology, clinical chemistry, and urinalysis were performed at baseline

and at specified intervals during the study.

Ophthalmology and ECG: Conducted at baseline and at the termination of the study.

Pathology: A full necropsy was performed on all animals. Organ weights were recorded, and

a comprehensive set of tissues was collected for histopathological examination.

Workflow for a 6-Week Repeated-Dose Toxicity Study
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Caption: Workflow of a 6-week repeated-dose oral toxicity study in beagle dogs.
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Genotoxicity
Genotoxicity studies are performed to identify substances that can cause genetic damage. The

genotoxicity assessment for levamlodipine maleate has largely relied on the data from

racemic amlodipine, which was found to be negative in a standard battery of tests. Studies on

levamlodipine benzenesulfonate also showed no genotoxic potential.

Data Presentation: Genotoxicity Studies

Assay Test System
Metabolic
Activation

Concentration
s/Doses
Tested
(Levamlodipin
e
Benzenesulfon
ate)

Result

Bacterial

Reverse

Mutation (Ames)

Test

Salmonella

typhimurium

With and without

S9

0.5, 5, and 50 µ

g/dish
Negative[3]

In Vitro

Chromosomal

Aberration

Chinese Hamster

Ovary (CHO)

cells

With and without

S9

2.8, 5.6, and

11.2 µg/mL
Negative[3]

In Vivo

Micronucleus

Test

ICR Mouse Bone

Marrow
N/A

3.125, 6.25, and

12.5 mg/kg
Negative[3]

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test)
Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli with

pre-existing mutations that render them unable to synthesize an essential amino acid

(histidine or tryptophan, respectively). The assay detects mutations that revert the bacteria to

a state where they can synthesize the amino acid and grow on a minimal medium.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 14 Tech Support

https://www.benchchem.com/product/b15719484/docs?utm_src=pdf-body#preclinical-toxicology-of-levamlodipine-maleate-an-in-depth-technical-guide
https://apps.dtic.mil/sti/tr/pdf/ADA518238.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA518238.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA518238.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15719484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Bacterial strains are exposed to the test article at various concentrations, both with and

without an exogenous metabolic activation system (S9 fraction from rat liver).

The mixture is plated on a minimal agar medium.

Plates are incubated for 48-72 hours.

The number of revertant colonies is counted. A significant, dose-dependent increase in the

number of revertant colonies compared to the negative control indicates a positive result.

In Vitro Mammalian Chromosomal Aberration Test
Principle: This assay evaluates the potential of a test substance to induce structural

chromosomal abnormalities in cultured mammalian cells.

Methodology:

Cultured mammalian cells (e.g., Chinese Hamster Ovary - CHO) are exposed to the test

article at several concentrations, with and without metabolic activation.

Cells are treated for a short period (e.g., 3-6 hours) or a longer period (e.g., 24 hours).

Following exposure, cells are treated with a mitotic inhibitor (e.g., colcemid) to arrest them

in the metaphase stage of cell division.

Cells are harvested, fixed, and stained.

Metaphase spreads are examined microscopically for chromosomal aberrations (e.g.,

breaks, gaps, exchanges).

In Vivo Mammalian Erythrocyte Micronucleus Test
Principle: This test detects damage to chromosomes or the mitotic apparatus in erythroblasts

in the bone marrow of treated animals. Micronuclei are formed from chromosome fragments

or whole chromosomes that lag behind at anaphase during cell division.
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Methodology:

The test substance is administered to rodents (usually mice or rats) via an appropriate

route, typically once or twice.

Bone marrow is collected at appropriate time points after the last administration (e.g., 24

and 48 hours).

Bone marrow smears are prepared, stained, and analyzed for the presence of micronuclei

in polychromatic erythrocytes (immature red blood cells).

The ratio of polychromatic to normochromatic erythrocytes is also calculated as a measure

of bone marrow toxicity.

Logical Flow of Genotoxicity Testing

In Vitro Assays In Vivo Assay

Test Substance
(Levamlodipine Maleate)

Bacterial Reverse Mutation
(Ames Test)

Mammalian Cell
Chromosomal Aberration

Rodent Bone Marrow
Micronucleus Test

Overall Genotoxicity
Assessment

Click to download full resolution via product page

Caption: Standard battery of genotoxicity tests for a pharmaceutical compound.

Reproductive and Developmental Toxicity
Reproductive and developmental toxicity studies assess the potential of a substance to

interfere with normal reproduction and development. Data for levamlodipine maleate is
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limited, and reliance is placed on studies conducted with racemic amlodipine. A recent study on

levamlodipine benzenesulfonate provides some direct data on the enantiomer.

Data Presentation: Developmental Toxicity of Levamlodipine Benzenesulfonate in Rats

Species
Dosing
Period

Doses
(mg/kg/day)

Key
Maternal
Findings

Key Fetal
Findings

NOAEL
(Developme
ntal
Toxicity)

Sprague-

Dawley Rat

Gestation

Days 6-15
5, 10, 20

Body weight

reduction at

20 mg/kg,

which

recovered

post-

treatment.[3]

Skewed sex

ratio (higher

males) and

some effects

on sternum

development

at 20 mg/kg.

No skeletal

malformation

s.[3]

10

mg/kg/day[3]

Experimental Protocols: Embryo-Fetal Developmental Toxicity (General Protocol)

Test Animals: Pregnant female rats (e.g., Sprague-Dawley).

Dosing Period: The test substance is administered daily during the period of major

organogenesis (e.g., gestation days 6 through 17 in the rat).

Dose Groups: A control group and at least three dose levels are used. The highest dose is

intended to induce some maternal toxicity but not mortality.

Maternal Observations: Dams are observed for clinical signs, body weight, and food

consumption.

Terminal Examination: Near the end of gestation (e.g., day 20), dams are euthanized, and a

caesarean section is performed. The number of corpora lutea, implantations, resorptions,

and live/dead fetuses are recorded.
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Fetal Examination: Fetuses are weighed, sexed, and examined for external, visceral, and

skeletal malformations.

Safety Pharmacology
Safety pharmacology studies are designed to investigate the potential undesirable

pharmacodynamic effects of a substance on vital physiological functions. The core battery of

safety pharmacology studies includes assessments of the cardiovascular, central nervous, and

respiratory systems.

Data Presentation: Safety Pharmacology Findings for Levamlodipine Maleate

System Species Doses Key Findings

Central Nervous

System
Mouse

0.5, 1.5, 5 mg/kg

(single oral)

No significant effect

on spontaneous

activity at 0.5 and 1.5

mg/kg. A significant

decrease (27%) in

spontaneous activity

at 5 mg/kg.[4]

Cardiovascular

System
Dog

0.1, 0.3, 1.0 mg/kg

(single oral)

No effect at 0.1

mg/kg. A trend of

blood pressure

reduction at 0.3

mg/kg. Significant

reduction in blood

pressure at 1.0 mg/kg.

No significant effect

on heart rate or ECG

parameters.[4]

Respiratory System Dog
Up to 1.0 mg/kg

(single oral)

No significant effect

on respiratory rate.[4]

Experimental Protocols: Safety Pharmacology Core Battery (General)
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Central Nervous System Assessment
Methodology: A functional observational battery (FOB) or Irwin test is conducted in rodents

(e.g., rats). This involves detailed observation of the animals' appearance, behavior, and

physiological state. Key parameters include home cage and open field observations, sensory

and motor reflexes, and body temperature.

Cardiovascular Assessment
Methodology: Typically conducted in conscious, telemetered non-rodents (e.g., beagle dogs).

This allows for continuous monitoring of blood pressure, heart rate, and electrocardiogram

(ECG) parameters (e.g., PR, QRS, QT intervals) without the confounding effects of

anesthesia or restraint.

Respiratory Assessment
Methodology: Respiratory function is often assessed in conscious, unrestrained rodents

using whole-body plethysmography. Parameters measured include respiratory rate, tidal

volume, and minute volume.

Safety Pharmacology Core Battery Workflow

Central Nervous System Cardiovascular System Respiratory System

Test Article Administration
(Single Doses)

Functional Observational Battery
(Rodents)

Telemetry in Non-Rodents
(e.g., Dogs)

Whole-Body Plethysmography
(Rodents)

Locomotor Activity Body Temperature Blood Pressure & Heart Rate ECG Analysis
(PR, QRS, QT intervals) Respiratory Rate Tidal & Minute Volume

Click to download full resolution via product page

Caption: Core battery of safety pharmacology studies.
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Integrated Summary and Conclusion
The preclinical toxicology data for levamlodipine maleate, supplemented by the extensive

database for racemic amlodipine, indicate a well-characterized safety profile.

Acute Toxicity: Levamlodipine is expected to have a low order of acute toxicity, with the

primary effects at high doses being extensions of its vasodilatory pharmacology, leading to

hypotension.

Repeated-Dose Toxicity: The main findings in repeated-dose studies are related to

gastrointestinal effects in dogs. No unexpected target organ toxicities have been identified

that were not already known from studies with racemic amlodipine.

Genotoxicity: Levamlodipine is not considered to be genotoxic, based on a comprehensive

battery of in vitro and in vivo assays.

Reproductive and Developmental Toxicity: The NOAEL for developmental toxicity of a

levamlodipine salt in rats was established at 10 mg/kg/day. At higher doses, effects on fetal

development were observed in the presence of maternal toxicity.

Safety Pharmacology: Levamlodipine demonstrates expected pharmacodynamic effects on

the cardiovascular system (blood pressure reduction) at therapeutic and supra-therapeutic

doses. It has a limited impact on the central nervous and respiratory systems at clinically

relevant exposures.

In conclusion, the preclinical data support the clinical use of levamlodipine maleate for the

treatment of hypertension. The toxicological profile is consistent with its mechanism of action

as a calcium channel blocker, and no unique safety concerns have been raised for the (S)-

enantiomer compared to the racemate. Standard toxicological monitoring in clinical trials is

sufficient to manage the potential risks associated with its use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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